Cas no 1856424-06-0 (2-bromo-5-methyl-N-propylpyridine-3-sulfonamide)

• Product name: 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide
• CAS No: 1856424-06-0
• MF: C₉H₁₃BrN₂O₂S
• MW: 293.180720090866
• CID: 5603212
• PubChem ID: 165958784

2-bromo-5-methyl-N-propylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1856424-06-0
• 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide
• EN300-1453050

• Inchi： 1S/C9H13BrN2O2S/c1-3-4-12-15(13,14)8-5-7(2)6-11-9(8)10/h5-6,12H,3-4H2,1-2H3
• InChI Key： ADIYGPZPPPGLST-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=CN=1)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 291.98811g/mol
• Monoisotopic Mass: 291.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų
• XLogP3: 2.1

Additional information on 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide

Comprehensive Overview of 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide (CAS No. 1856424-06-0)

2-bromo-5-methyl-N-propylpyridine-3-sulfonamide (CAS No. 1856424-06-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative, characterized by its pyridine core and bromo substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique molecular structure, which combines a sulfonamide group with a propyl chain, offering versatile reactivity for further chemical modifications.

The compound’s CAS number 1856424-06-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its systematic name, 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide, highlights key functional groups that influence its physicochemical properties, such as solubility, stability, and bioavailability. These attributes make it a valuable intermediate in synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and bioactive agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in addressing global health challenges, including antimicrobial resistance and chronic diseases. 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide is no exception, with studies exploring its potential as a scaffold for designing novel therapeutics. Its brominated pyridine moiety is particularly noteworthy, as halogenated compounds often exhibit enhanced binding affinity in biological systems, a topic frequently searched in AI-driven drug discovery platforms.

From an industrial perspective, this compound is also relevant to green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption, aligning with the growing focus on sustainable chemical production. Questions like “How to optimize sulfonamide synthesis?” or “What are the applications of brominated pyridines?” are commonly encountered in academic and industrial forums, reflecting the compound’s interdisciplinary appeal.

Another area of interest is the compound’s potential in material science. Its structural features, such as the sulfonamide group, may contribute to the development of advanced polymers or coatings with tailored properties. This aligns with trending searches on “functionalized pyridines in materials” and “high-performance sulfonamide derivatives,” underscoring its versatility beyond life sciences.

In summary, 2-bromo-5-methyl-N-propylpyridine-3-sulfonamide (CAS No. 1856424-06-0) represents a multifaceted compound with broad applicability. Its integration into drug discovery, agrochemical innovation, and sustainable materials highlights its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing scientific and industrial challenges of our time.